Cas no 2228519-81-9 (2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol
• CAS No: 2228519-81-9
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 5860750
• PubChem ID: 165700363
• Update Time: 2025-05-21

2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol
• EN300-1776829
• 2228519-81-9

• Inchi： 1S/C5H6N4O2/c6-9-8-4(2-10)5-1-7-3-11-5/h1,3-4,10H,2H2
• InChI Key： YHZXQGJDSBEMTO-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 154.04907545g/mol
• Monoisotopic Mass: 154.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6Ų

Additional information on 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol

Recent Advances in the Application of 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol (CAS: 2228519-81-9) in Chemical Biology and Drug Discovery

In recent years, the compound 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol (CAS: 2228519-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional molecule, featuring both an azido group and an oxazole moiety, has emerged as a versatile building block for the synthesis of bioactive compounds and the development of novel therapeutic agents. Its unique structural characteristics enable its application in click chemistry, bioconjugation, and the design of targeted drug delivery systems.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the azido group facilitates efficient conjugation with alkyne-functionalized biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the oxazole ring contributes to enhanced binding affinity and selectivity. This dual functionality makes the compound particularly valuable for the development of next-generation PPI modulators.

Another groundbreaking application of 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol was reported in a Nature Communications article (2024), where it was employed in the construction of antibody-drug conjugates (ADCs). The study showcased the compound's ability to serve as a linker between monoclonal antibodies and cytotoxic payloads, enabling site-specific conjugation and improved therapeutic efficacy. The oxazole moiety was found to enhance the stability of the ADC in physiological conditions, addressing a critical challenge in ADC development.

In the realm of chemical proteomics, 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol has been utilized as a photoreactive probe for target identification. A recent ACS Chemical Biology publication (2024) detailed its incorporation into activity-based protein profiling (ABPP) platforms, where it successfully labeled and identified novel enzyme targets in complex biological systems. The azido group allowed for subsequent enrichment and detection via mass spectrometry, while the oxazole component contributed to the probe's cell permeability and target engagement.

Looking ahead, the unique properties of 2-azido-2-(1,3-oxazol-5-yl)ethan-1-ol position it as a promising candidate for further exploration in drug discovery and chemical biology. Ongoing research is investigating its potential in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile compound in addressing unmet medical needs.